Cas no 946297-69-4 (N4-(3,4-dimethylphenyl)-N2-2-(morpholin-4-yl)ethylpteridine-2,4-diamine)

• Product Name: N4-(3,4-dimethylphenyl)-N2-2-(morpholin-4-yl)ethylpteridine-2,4-diamine
• CAS No: 946297-69-4
• MF: C₂₀H₂₅N₇O
• MW: 379.458802938461
• CID: 6010565
• PubChem ID: 16820916
• Update Time: 2025-05-19

N4-(3,4-dimethylphenyl)-N2-2-(morpholin-4-yl)ethylpteridine-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• N4-(3,4-dimethylphenyl)-N2-2-(morpholin-4-yl)ethylpteridine-2,4-diamine
• 4-N-(3,4-dimethylphenyl)-2-N-(2-morpholin-4-ylethyl)pteridine-2,4-diamine
• AB00678351-01
• SR-01000912201
• SR-01000912201-1
• N4-(3,4-DIMETHYLPHENYL)-N2-[2-(MORPHOLIN-4-YL)ETHYL]PTERIDINE-2,4-DIAMINE
• CCG-335295
• N4-(3,4-dimethylphenyl)-N2-(2-morpholinoethyl)pteridine-2,4-diamine
• F2359-0338
• 946297-69-4
• AKOS002328862

• Inchi： 1S/C20H25N7O/c1-14-3-4-16(13-15(14)2)24-19-17-18(22-6-5-21-17)25-20(26-19)23-7-8-27-9-11-28-12-10-27/h3-6,13H,7-12H2,1-2H3,(H2,22,23,24,25,26)
• InChI Key： HTOHXMGIZRLGPK-UHFFFAOYSA-N
• SMILES： O1C([H])([H])C([H])([H])N(C([H])([H])C([H])([H])N([H])C2=NC3C(C(N([H])C4C([H])=C([H])C(C([H])([H])[H])=C(C([H])([H])[H])C=4[H])=N2)=NC([H])=C([H])N=3)C([H])([H])C1([H])[H]

Computed Properties

• Exact Mass: 379.21205845g/mol
• Monoisotopic Mass: 379.21205845g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 88.1Ų

Additional information on N4-(3,4-dimethylphenyl)-N2-2-(morpholin-4-yl)ethylpteridine-2,4-diamine

Introduction to N4-(3,4-dimethylphenyl)-N2-2-(morpholin-4-yl)ethylpteridine-2,4-diamine (CAS No. 946297-69-4)

N4-(3,4-dimethylphenyl)-N2-2-(morpholin-4-yl)ethylpteridine-2,4-diamine is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 946297-69-4, belongs to a class of molecules known for their potential biological activity. The intricate structure of this compound, featuring a pteridine core and various substituents, makes it a subject of intense study for its possible applications in medicinal chemistry.

The molecular framework of N4-(3,4-dimethylphenyl)-N2-2-(morpholin-4-yl)ethylpteridine-2,4-diamine is characterized by its complex arrangement of atoms and functional groups. The presence of a pteridine ring system is particularly noteworthy, as pteridines are well-known for their role in various biological processes and have been extensively studied for their pharmacological properties. The dimethylphenyl and morpholin-4-yl substituents further enhance the compound's structural complexity and contribute to its unique chemical and biological profile.

In recent years, there has been a growing interest in exploring the therapeutic potential of pteridine derivatives. These compounds have shown promise in various preclinical studies, particularly in the context of neurological disorders and cancer research. The specific arrangement of atoms in N4-(3,4-dimethylphenyl)-N2-2-(morpholin-4-yl)ethylpteridine-2,4-diamine suggests that it may interact with biological targets in ways that could lead to novel therapeutic interventions.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for the development of new drugs. The pteridine core provides a versatile platform that can be modified to enhance binding affinity and selectivity towards specific biological targets. Additionally, the presence of both aromatic and heterocyclic substituents allows for further functionalization, enabling researchers to fine-tune the compound's properties for optimal efficacy.

Recent advancements in computational chemistry have facilitated the rapid design and optimization of such complex molecules. By leveraging computational methods, scientists can predict the biological activity of N4-(3,4-dimethylphenyl)-N2-2-(morpholin-4-yl)ethylpteridine-2,4-diamine and identify potential lead compounds for further development. These computational approaches have significantly accelerated the drug discovery process and have opened new avenues for therapeutic innovation.

The synthesis of N4-(3,4-dimethylphenyl)-N2-2-(morpholin-4-yl)ethylpteridine-2,4-diamine presents unique challenges due to its complex structure. However, recent improvements in synthetic methodologies have made it more feasible to produce this compound on a larger scale. These advancements have not only enhanced the accessibility of the compound for research purposes but also paved the way for its potential commercialization.

In conclusion, N4-(3,4-dimethylphenyl)-N2-2-(morpholin-4-yl)ethylpteridine-2,4-diamine (CAS No. 946297-69-4) represents a significant advancement in pharmaceutical chemistry. Its complex structure and potential biological activity make it a promising candidate for further research and development. As our understanding of its properties continues to grow, this compound is likely to play an important role in the discovery and development of new therapeutic agents.